
Application Notes and Protocols for 2,2-
Dichloro-3-methylbutane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2-Dichloro-3-methylbutane

Cat. No.: B096302 Get Quote

Disclaimer: Specific safety data for 2,2-dichloro-3-methylbutane is not readily available. The

following guidelines are based on data for structurally similar chlorinated alkanes, such as 2-

chloro-2-methylbutane and 1-chloro-3-methylbutane, and should be treated as a precautionary

guide. A thorough risk assessment should be conducted before handling this chemical.

Section 1: Chemical and Physical Properties
While detailed experimental data for 2,2-dichloro-3-methylbutane is limited, some physical

properties have been estimated. For a comprehensive safety assessment, properties of

analogous compounds are provided for reference.
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Property

2,2-dichloro-3-
methylbutane
(Estimated/Predicte
d)

2-Chloro-2-
methylbutane
(Reference)

1-Chloro-3-
methylbutane
(Reference)

Molecular Formula C5H10Cl2[1][2][3] C5H11Cl C5H11Cl

Molecular Weight 141.04 g/mol [2] 106.59 g/mol 106.59 g/mol

Boiling Point
119.2°C @ 760

mmHg[4]
85.61°C[5] Not Available

Melting Point -75.05°C[4] -73.49°C[5] Not Available

Flash Point 25.3°C[4] -9°C[6] Not Available

Density 1.05 g/cm³[4] Not Available Not Available

Section 2: Safety and Handling
Based on the properties of analogous compounds, 2,2-dichloro-3-methylbutane is expected

to be a flammable liquid that may cause skin, eye, and respiratory irritation.[7]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[6]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

Respiratory Protection: If ventilation is inadequate, use a respirator that is compliant with

OSHA's respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.[6]

Handling Procedures
Work in a well-ventilated area, preferably under a chemical fume hood.[5][8]

Keep away from heat, sparks, open flames, and other ignition sources.[7][8]
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Use non-sparking tools and explosion-proof equipment.[5][6]

Ground and bond containers when transferring material to prevent static discharge.[6]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[6]
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Safe Handling Workflow for Chlorinated Hydrocarbons
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Caption: Safe Handling Workflow.
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Section 3: Storage
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8]

Keep away from sources of ignition.[6]

Store in a flammables-area.[6]

For some related compounds, refrigeration before opening is recommended.[8]

Section 4: Spill and Leak Procedures
In the event of a spill or leak, immediate and appropriate action is necessary to prevent

exposure and environmental contamination.

Immediate Actions:

Evacuate personnel from the spill area.

Remove all sources of ignition.[5][6]

Ensure adequate ventilation.

Containment and Cleanup:

Absorb the spill with an inert material such as vermiculite, sand, or earth.[6]

Place the absorbed material into a suitable, labeled container for disposal.[6]

Use spark-proof tools during cleanup.[6]

Do not let the chemical enter drains.[5]

Section 5: Disposal
Dispose of waste material in accordance with national and local regulations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/13959.pdf
https://www.sigmaaldrich.com/HK/en/sds/sigald/m32631?userType=undefined
https://pim-resources.coleparmer.com/sds/13959.pdf
https://pim-resources.coleparmer.com/sds/13959.pdf
https://www.sigmaaldrich.com/HK/en/sds/sigald/m32631?userType=undefined
https://www.chemicalbook.com/msds/2-chloro-2-methylbutane.pdf
https://pim-resources.coleparmer.com/sds/13959.pdf
https://pim-resources.coleparmer.com/sds/13959.pdf
https://pim-resources.coleparmer.com/sds/13959.pdf
https://pim-resources.coleparmer.com/sds/13959.pdf
https://www.chemicalbook.com/msds/2-chloro-2-methylbutane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Section 6: Experimental Protocols
Protocol 6.1: Aliquoting of 2,2-dichloro-3-methylbutane

Preparation:

Ensure the work area is clean and free of ignition sources.

Confirm that the fume hood is functioning correctly.

Don all required PPE (safety goggles, chemical-resistant gloves, lab coat).

Procedure:

Ground the primary container and the receiving container.

Carefully open the primary container.

Using a clean, dry pipette or graduated cylinder, measure the desired volume of the

chemical.

Slowly dispense the chemical into the receiving container.

Securely cap both containers.

Post-Procedure:

Clean any minor drips in the work area with an appropriate absorbent material.

Properly dispose of any contaminated materials.

Wash hands thoroughly.
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Hierarchy of Safety Precautions
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Caption: Safety Precautions Logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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